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Compound of Interest

Compound Name: 3-Thiopheneacetonitrile

Cat. No.: B078040 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 3-Thiopheneacetonitrile are paramount for ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for the safe disposal of 3-Thiopheneacetonitrile, grounded in established safety

data.

Key Safety and Hazard Information
3-Thiopheneacetonitrile is a compound that presents several hazards. It is harmful if

swallowed, comes into contact with skin, or is inhaled.[1] It can also cause skin and serious eye

irritation, and may lead to respiratory irritation.[1] Adherence to strict safety protocols is

therefore critical.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for 3-Thiopheneacetonitrile,

compiled from safety data sheets and chemical databases.
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Property Value

Molecular Formula C₆H₅NS

Molecular Weight 123.18 g/mol

Boiling Point 124-125 °C at 16 mmHg

Density 1.08 g/mL at 25 °C

Flash Point 119 °C (246.2 °F) - closed cup

GHS Hazard Codes

H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H315 (Causes skin irritation),

H319 (Causes serious eye irritation), H332

(Harmful if inhaled), H335 (May cause

respiratory irritation)[1]

Storage Class
6.1A - Combustible, acute toxic Cat. 1 and 2 /

very toxic hazardous materials

Personal Protective Equipment (PPE)

Eyeshields, faceshields, gloves, and a Type

ABEK (EN14387) respirator filter are

recommended.

Step-by-Step Disposal Procedures
The primary method for the disposal of 3-Thiopheneacetonitrile is through an approved

hazardous waste disposal program.[2] Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[2][3]

1. Waste Segregation and Collection:

Collect waste 3-Thiopheneacetonitrile, including any contaminated materials, in a

dedicated, properly labeled, and sealed container.[2]

The container should be chemically compatible; glass is generally a suitable choice.[3]

Do not mix this waste with other non-hazardous or incompatible chemical waste.

2. Spill Management:
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In the event of a spill, immediately evacuate the area and ensure it is well-ventilated.[3]

For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or

earth. Do not use combustible materials like paper towels.[2][3]

Wearing appropriate PPE, carefully collect the absorbent material using non-sparking tools

and place it in a sealed, labeled container for hazardous waste disposal.[3]

Decontaminate the spill area thoroughly with a suitable solvent, and collect the cleaning

materials as hazardous waste.[3]

Report the spill to your institution's Environmental Health and Safety (EHS) department.[3]

3. Container Management and Storage:

Keep waste containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store the waste container away from incompatible materials, which may include strong

oxidizing agents, strong reducing agents, strong acids, and strong bases.[3]

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal contractor.[3]

Ensure all institutional and local regulations for hazardous waste disposal are followed.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 3-
Thiopheneacetonitrile.
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Caption: Workflow for the safe disposal of 3-Thiopheneacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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